5beta-Hydroxycostic acid
5beta-Hydroxycostic acid
Brand Name:
Vulcanchem
CAS No.:
132185-84-3
VCID:
VC0190075
InChI:
InChI=1S/C15H22O3/c1-10-5-4-7-14(3)8-6-12(9-15(10,14)18)11(2)13(16)17/h12,18H,1-2,4-9H2,3H3,(H,16,17)/t12-,14-,15+/m1/s1
SMILES:
CC12CCCC(=C)C1(CC(CC2)C(=C)C(=O)O)O
Molecular Formula:
C15H22O3
Molecular Weight:
250.33 g/mol
5beta-Hydroxycostic acid
CAS No.: 132185-84-3
Main Products
VCID: VC0190075
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol
| CAS No. | 132185-84-3 |
|---|---|
| Product Name | 5beta-Hydroxycostic acid |
| Molecular Formula | C15H22O3 |
| Molecular Weight | 250.33 g/mol |
| IUPAC Name | 2-[(2R,4aR,8aS)-8a-hydroxy-4a-methyl-8-methylidene-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C15H22O3/c1-10-5-4-7-14(3)8-6-12(9-15(10,14)18)11(2)13(16)17/h12,18H,1-2,4-9H2,3H3,(H,16,17)/t12-,14-,15+/m1/s1 |
| Standard InChIKey | UEQIFFFWXPAQCB-YUELXQCFSA-N |
| Isomeric SMILES | C[C@]12CCCC(=C)[C@]1(C[C@@H](CC2)C(=C)C(=O)O)O |
| SMILES | CC12CCCC(=C)C1(CC(CC2)C(=C)C(=O)O)O |
| Canonical SMILES | CC12CCCC(=C)C1(CC(CC2)C(=C)C(=O)O)O |
| Appearance | Solid |
| PubChem Compound | 637286 |
| Last Modified | Nov 11 2021 |
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